Cas no 39051-99-5 (3-Quinolinecarbonitrile, 4-hydroxy-6,7-bis(2-Methylpropoxy)-)

• Product Name: 3-Quinolinecarbonitrile, 4-hydroxy-6,7-bis(2-Methylpropoxy)-
• CAS No: 39051-99-5
• MF: C₁₈H₂₂N₂O₃
• MW: 314.378884792328
• CID: 832835
• Update Time: 2026-04-29

3-Quinolinecarbonitrile, 4-hydroxy-6,7-bis(2-Methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-hydroxy-6,7-bis(2-Methylpropoxy)-
• 4-HYDROXY-6,7-BIS(2-METHYLPROPOXY)-3-QUINOLINECARBONITRILE
• 4-Hydroxy-6,7-diisobutoxy-3-quinolinecarbonitrile
• 4-Hydroxy-6,7-diisobutoxychinolin-3-carbonitril
• 4-hydroxy-6,7-diisobutoxyquinoline-3-carbonitrile
• LogP

• Inchi： InChI=1S/C18H22N2O3/c1-11(2)9-22-16-5-14-15(6-17(16)23-10-12(3)4)20-8-13(7-19)18(14)21/h5-6,8,11-12H,9-10H2,1-4H3,(H,20,21)
• InChI Key： XWFQJVRVSJTIBH-UHFFFAOYSA-N
• SMILES： CC(C)COC1=C(C=C2C(=C1)C(=O)C(=CN2)C#N)OCC(C)C

Computed Properties

• Exact Mass: 314.16316
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 75.37